3-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• IUPAC Name: 3-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide
• InChI: InChI=1S/C15H12ClNO3/c16-11-3-1-2-10(8-11)15(18)17-12-4-5-13-14(9-12)20-7-6-19-13/h1-5,8-9H,6-7H2,(H,17,18)
• InChI Key: YYWHZYMINWWKPQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C15H12ClNO3
• DSSTOX Substance ID: DTXSID401324374
• Molecular Weight: 289.71 g/mol
• Solubility: 36.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 301306-92-3

Description

Benzamide derivatives are a significant class of compounds in medicinal chemistry and materials science due to their diverse biological activities and chemical properties. "3-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide" falls within this category, suggesting potential interest in pharmaceuticals, herbicide safeners, and other applications.

Synthesis Analysis

The synthesis of benzamide derivatives often involves the reaction of corresponding benzoic acid or its derivatives with amines in the presence of coupling agents or activating conditions. For instance, the synthesis of similar compounds has been achieved through reactions involving sulfonyl chlorides and amines in basic media, followed by condensation reactions with various electrophiles (Abbasi et al., 2020).

Molecular Structure Analysis

Molecular structure determination often employs spectroscopic methods and X-ray crystallography. For related compounds, single-crystal X-ray diffraction has provided insights into the molecular conformation, highlighting the significance of intermolecular hydrogen bonding and π-π stacking interactions in stabilizing the crystal structures (Sagar et al., 2018).

Safety and Hazards

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